Cas no 5991-01-5 (D-Ribofuranosyl chloride, tribenzoate)
5991-01-5 structure
Product Name:D-Ribofuranosyl chloride, tribenzoate
CAS No:5991-01-5
MF:C26H21ClO7
MW:480.893747091293
CID:950884
PubChem ID:12806354
Update Time:2025-04-19
D-Ribofuranosyl chloride, tribenzoate Chemical and Physical Properties
Names and Identifiers
-
- D-Ribofuranosyl chloride, tribenzoate
- 2,3,5-Tri-O-Benzoyl-alpha,beta-D-Ribofuranosyl Chloride
- 5991-01-5
- (2R,3R,4R)-2-((benzoyloxy)methyl)-5-chlorotetrahydrofuran-3,4-diyl dibenzoate
- SCHEMBL506425
- 2,3,5-tri-O-benzoyl-D-ribofuranosyl chloride
- D-Ribofuranosyl chloride,tribenzoate
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- Inchi: 1S/C26H21ClO7/c27-23-22(34-26(30)19-14-8-3-9-15-19)21(33-25(29)18-12-6-2-7-13-18)20(32-23)16-31-24(28)17-10-4-1-5-11-17/h1-15,20-23H,16H2/t20-,21-,22-,23?/m1/s1
- InChI Key: RNPJWTDNQMCUHP-YRNFEDNZSA-N
- SMILES: ClC1[C@@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 480.0975807g/mol
- Monoisotopic Mass: 480.0975807g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 695
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 88.1Ų
D-Ribofuranosyl chloride, tribenzoate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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